Cas no 2089099-00-1 (Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1))

• Product Name: Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1)
• CAS No: 2089099-00-1
• MF: C₂₃H₂₂ClN₃O₂
• MW: 407.892684459686
• CID: 5163983
• PubChem ID: 154824812
• Update Time: 2025-07-15

Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1)
• Nile blue acrylamide
• 2089099-00-1

• Inchi： 1S/C23H21N3O2.ClH/c1-4-22(27)24-19-14-21-23(17-10-8-7-9-16(17)19)25-18-12-11-15(13-20(18)28-21)26(5-2)6-3;/h4,7-14H,1,5-6H2,2-3H3;1H
• InChI Key： DSLXBAJBQIYISM-UHFFFAOYSA-N
• SMILES： N(C1C=C2[O+]=C3C=C(N(CC)CC)C=CC3=NC2=C2C=CC=CC=12)C(=O)C=C.[Cl-]

Computed Properties

• Exact Mass: 407.1400546g/mol
• Monoisotopic Mass: 407.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 771
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Additional information on Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1)

Comprehensive Analysis of Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1) (CAS 2089099-00-1)

The compound Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1) (CAS 2089099-00-1) is a highly specialized organic dye with significant applications in modern scientific research. Its unique molecular structure, featuring a phenoxazine core and a reactive acrylamide group, makes it invaluable in fields such as fluorescence labeling, bioimaging, and photodynamic therapy. Researchers are increasingly interested in this compound due to its tunable optical properties and compatibility with biological systems.

One of the most searched questions about Benzo[a]phenoxazin-7-ium derivatives revolves around their role in advanced imaging techniques. With the rise of precision medicine and diagnostics, the demand for high-performance fluorescent probes has surged. This compound's ability to form covalent bonds with biomolecules via its acrylamide moiety ensures stable labeling, a critical feature for long-term cellular tracking. Additionally, its diethylamino group enhances solubility in aqueous environments, addressing a common challenge in biological staining applications.

From an industrial perspective, CAS 2089099-00-1 has garnered attention for its potential in smart materials and sensors. Recent studies highlight its photostability and large Stokes shift—properties essential for developing next-generation optoelectronic devices. Entrepreneurs and material scientists frequently search for "phenoxazine-based dyes for solar cells" or "acrylamide-functionalized fluorescent markers," reflecting growing commercial interest. The compound's modular design also allows for further chemical modifications, enabling customization for niche applications.

Environmental and safety considerations are another hot topic. While not classified as hazardous, researchers often inquire about "biodegradability of phenoxazine dyes" or "eco-friendly alternatives to synthetic fluorophores." The structural features of Benzo[a]phenoxazin-7-ium chloride suggest potential for greener synthesis routes, aligning with the global push toward sustainable chemistry. Computational modeling studies predict low toxicity profiles, though empirical data remains an active area of investigation.

In the context of drug discovery, this compound's photoactivatable properties are under scrutiny. Pharmaceutical companies explore its utility in targeted drug delivery systems, where light-controlled activation can minimize off-target effects. The integration of CAS 2089099-00-1 into polymeric nanoparticles has shown promise in recent preclinical trials, particularly for oncology applications. Such advancements respond to frequent queries like "how to improve precision in photodynamic therapy" or "role of organic dyes in theranostics."

Technological synergies further amplify its relevance. With AI-driven drug design gaining traction, databases cataloging structure-activity relationships of phenoxazine derivatives are in high demand. Machine learning models trained on optical data from compounds like Benzo[a]phenoxazin-7-ium chloride accelerate the discovery of novel functional materials. This intersects with popular searches such as "AI for fluorescent dye optimization" and "computational prediction of dye properties."

To conclude, Benzo[a]phenoxazin-7-ium, 9-(diethylamino)-5-[(1-oxo-2-propen-1-yl)amino]-, chloride (1:1) represents a versatile tool at the intersection of chemistry, biology, and materials science. Its multifaceted applications—from cutting-edge diagnostics to renewable energy technologies—underscore why both academic and industrial circles prioritize research on this compound. As innovation continues, updates on its synthetic protocols, scalability, and emerging use cases will remain pivotal to scientific discourse.